5-fluoro-1H-indol-6-ol

• Molecular Formula: C8H6FNO
• Molecular Weight: 151.14 g/mol
• IUPAC Name: 5-fluoro-1H-indol-6-ol
• InChI: InChI=1S/C8H6FNO/c9-6-3-5-1-2-10-7(5)4-8(6)11/h1-4,10-11H
• InChI Key: DIOXLUIZJDBXIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=CC(=C(C=C21)F)O

Description

5-Fluoro-1H-indol-6-ol is an indole derivative characterized by a hydroxyl (-OH) group at the 6-position and a fluorine atom at the 5-position of the bicyclic indole scaffold. Its molecular formula is C₈H₆FNO, with a molecular weight of 151.14 g/mol. The fluorine atom enhances electronegativity and metabolic stability, while the hydroxyl group confers polarity, influencing solubility and binding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-1H-indol-6-ol typically involves the introduction of a fluorine atom and a hydroxyl group onto the indole ring. One common method is the electrophilic substitution of indole with a fluorinating agent, followed by hydroxylation. For example, the reaction of indole with N-fluorobenzenesulfonimide (NFSI) in the presence of a catalyst can introduce the fluorine atom at the 5-position. Subsequent hydroxylation can be achieved using reagents like m-chloroperbenzoic acid (m-CPBA) under controlled conditions .

Industrial Production Methods

Industrial production of 5-fluoro-1H-indol-6-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, the development of green chemistry approaches, such as using environmentally benign solvents and catalysts, is gaining attention in industrial settings .

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group at position 6 and the electron-rich indole ring make this compound susceptible to oxidation. Common oxidizing agents include:

• Potassium permanganate (KMnO₄): Oxidizes the hydroxyl group to a ketone or quinone derivative under acidic or basic conditions.

• Hydrogen peroxide (H₂O₂): Mild oxidation preserves the indole ring while modifying substituents.

Example reaction:
Under controlled acidic conditions, oxidation of 5-fluoro-1H-indol-6-ol yields a quinone derivative, which is stabilized by the fluorine atom’s electron-withdrawing effect.

Substitution Reactions

The fluorine atom at position 5 participates in nucleophilic aromatic substitution (SNAr) and defluorinative coupling reactions.

Key Findings

• Photocatalytic defluorinative coupling with α-trifluoromethyl alkenes generates gem-difluoroalkenes via dual C–F bond cleavage (Figure 1). This reaction proceeds under visible-light catalysis and involves an intramolecular S_NV mechanism .

• Hydrodefluorination with Na₂S₂O₄ in mixed solvents (e.g., CH₃CN/H₂O) achieves selective C–F bond activation. For example, reactions with perfluoroalkyl iodides (e.g., C₃F₇I) yield hydrodefluorinated products with up to 75% yield (Table 1) .

Table 1: Optimization of hydrodefluorination conditions for 5-fluoro-1H-indol-6-ol derivatives

Na₂S₂O₄ (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
3.0	CH₃CN/H₂O	100	4	73.7
3.0	DMSO/CH₃CN/H₂O	100	4	42

Alkylation and Friedel–Crafts Reactions

The indole ring undergoes electrophilic substitution at position 3.

Friedel–Crafts alkylation

• Reaction with (1H-indol-3-yl)methanols in water produces trifluoromethyl-substituted hydroxylalkylated indoles. For example, entry 3p in Table 2 shows a 96% yield under optimized conditions .

Table 2: Substrate scope for Friedel–Crafts alkylation

Entry	Substrate	Product	Yield (%)
3p	1b	Trifluoromethyl indole	96
3q	1c	Difluoroalkyl indole	79

Reduction Reactions

The hydroxyl group can be reduced to a methylene group using agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) .

Intramolecular Cyclization

Under basic conditions, 5-fluoro-1H-indol-6-ol undergoes cyclization to form fused heterocycles. For instance, microwave-assisted reactions with aldehydes yield pyrido[1,2-a]indole derivatives.

Comparative Reactivity

The fluorine atom at position 5 enhances electrophilic substitution rates at position 3 compared to non-fluorinated indoles. This is attributed to:

• Electronic effects: Fluorine withdraws electron density, activating the indole ring.

• Steric effects: Minimal steric hindrance allows efficient reagent access .

Environmental and Industrial Considerations

• Solvent systems: Mixed solvents (e.g., CH₃CN/H₂O) improve reaction efficiency and reduce waste .

• Catalysis: Photocatalytic methods minimize energy consumption and enable greener syntheses .

Scientific Research Applications

5-fluoro-1H-indol-6-ol has numerous applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Studied for its potential as a bioactive compound with antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications, including as a lead compound for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 5-fluoro-1H-indol-6-ol involves its interaction with various molecular targets and pathways. The fluorine atom enhances the compound’s ability to form hydrogen bonds and interact with biological macromolecules. This can lead to the inhibition of enzymes, disruption of cellular processes, and induction of apoptosis in cancer cells. The hydroxyl group also plays a role in modulating the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 5-fluoro-1H-indol-6-ol with key structural analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Physical Properties
5-Fluoro-1H-indol-6-ol	Not explicitly listed	C₈H₆FNO	151.14 (calculated)	5-F, 6-OH	Data inferred from analogs (see text)
5-Methyl-1H-indol-6-ol	1167056-18-9	C₉H₉NO	147.17	5-CH₃, 6-OH	Discontinued commercial availability
6-Chloro-5-fluoroindole	122509-72-2	C₈H₅ClFN	169.58	5-F, 6-Cl	M.P. 105–107°C; density 1.436 g/cm³
5-Fluorooxindole	56341-41-4	C₈H₆FNO	151.14	5-F, 2-oxo (indolone core)	Storage: +5°C; intermediate in drug synthesis
1H-Indol-5-ol	Not listed	C₈H₇NO	133.15	5-OH	SMILES: Oc1cc2c(cc1)ncc2

Functional Group Impact on Properties

• Electron-Withdrawing vs. Electron-Donating Groups :

  • The 5-fluoro substituent in 5-fluoro-1H-indol-6-ol enhances electrophilicity and metabolic stability compared to 5-methyl (electron-donating) or 5-hydroxy analogs .
  • 6-Hydroxyl vs. 6-Chloro : The hydroxyl group increases polarity and hydrogen-bonding capacity, improving aqueous solubility, while 6-chloro-5-fluoroindole () exhibits higher lipophilicity (logP ~2.5 estimated) and a higher molecular weight (169.58 g/mol) .

• Core Modifications :

  • Oxindole derivatives (e.g., 5-fluorooxindole) feature a lactam ring (2-oxo group), altering reactivity and bioavailability. These are often used as kinase inhibitors or anticancer intermediates .

Biological Activity

5-Fluoro-1H-indol-6-ol is an indole derivative that has garnered attention for its diverse biological activities. This article explores its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects, supported by various studies and data tables.

Chemical Structure and Properties

5-Fluoro-1H-indol-6-ol features a fluorine atom at the 5-position and a hydroxyl group at the 6-position of the indole ring. This unique substitution pattern influences its biological activity significantly.

Antimicrobial Activity

Research indicates that indole derivatives, including 5-fluoro-1H-indol-6-ol, exhibit substantial antimicrobial properties. A study assessing various indole compounds showed significant inhibitory effects against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of Indole Derivatives

Compound	Target Bacteria	Diameter of Inhibition Zone (DIZ) [mm]
5-Fluoro-1H-indol-6-ol	E. coli	21
	S. aureus	22
	C. albicans	25

The data suggests that 5-fluoro-1H-indol-6-ol is particularly effective against C. albicans, indicating its potential as an antifungal agent .

Anti-inflammatory Activity

The anti-inflammatory properties of 5-fluoro-1H-indol-6-ol have been evaluated through various assays. Compounds with similar structures have demonstrated the ability to inhibit key inflammatory mediators such as TNF-α and IL-1β.

Case Study: Inhibition of IL-1 Receptor

In vitro studies have shown that derivatives of 5-fluoro-1H-indole compounds exhibit potent inhibitory effects on the IL-1 receptor. For instance, compounds derived from this scaffold displayed IC50 values ranging from 0.01 µM to 0.09 µM, indicating strong anti-inflammatory potential .

Anticancer Activity

Indole derivatives are known for their anticancer properties, and 5-fluoro-1H-indol-6-ol is no exception. Research has highlighted its efficacy in inhibiting cancer cell proliferation through various mechanisms.

The anticancer activity of indole derivatives can be attributed to their ability to induce apoptosis in cancer cells and inhibit critical pathways involved in tumor growth. For example, studies suggest that these compounds interact with cellular signaling pathways that regulate cell survival and apoptosis .

Pharmacokinetics and Drug-Likeness

Pharmacokinetic studies are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of 5-fluoro-1H-indol-6-ol. Preliminary assessments indicate favorable drug-like properties, including good solubility and permeability across biological membranes.

Table 2: ADME Properties of 5-Fluoro-1H-Indol-6-ol

Property	Value
Solubility	High
Oral Bioavailability	Moderate
Metabolic Stability	Good

These characteristics suggest that 5-fluoro-1H-indol-6-ol could be a viable candidate for further development as a therapeutic agent .